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Compound of Interest

Compound Name: Bis(2-ethylhexyl) isophthalate

Cat. No.: B086684 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(2-ethylhexyl) isophthalate (DEHIP) is a plasticizer used in the manufacturing of various

polymers to enhance their flexibility and durability. Its presence in landfill leachate is a growing

environmental concern due to its potential for endocrine disruption and persistence in the

environment. Accurate quantification of DEHIP in complex matrices like landfill leachate is

crucial for environmental monitoring and risk assessment. This application note provides

detailed protocols for the extraction and quantification of DEHIP in landfill leachate using Gas

Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography

(HPLC).

Due to the limited availability of specific quantitative data for DEHIP in landfill leachate, this

document also refers to its widely studied isomer, bis(2-ethylhexyl) phthalate (DEHP), for which

more extensive data exists. The analytical methods described are suitable for the quantification

of both isomers.

Data Presentation
The following table summarizes the concentrations of bis(2-ethylhexyl) phthalate (DEHP) found

in various landfill leachate samples, which can be used as a reference for expected

concentrations of DEHIP.
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Landfill
Type/Location

Analytical Method
DEHP
Concentration
(µg/L)

Reference

Municipal Solid Waste

Landfill, Poland
GC-MS [1]

Municipal Solid Waste

Landfill, USA
Not Specified 200 (in mg/kg) [2]

Municipal and

Industrial Landfills
Not Specified <10 - 200,000 [3]

Experimental Protocols
Sample Collection and Preservation

Collection: Collect landfill leachate samples in pre-cleaned amber glass bottles with

polytetrafluoroethylene (PTFE)-lined caps to minimize plastic contamination.

Preservation: Immediately cool the samples to 4°C. For longer storage, acidify the samples

to a pH < 2 with sulfuric acid.

Sample Preparation: Solid-Phase Extraction (SPE)
Solid-phase extraction is a common technique for the pre-concentration and cleanup of

phthalates from aqueous samples.

Materials:

SPE cartridges (e.g., C18, 500 mg, 6 mL)

Methanol (HPLC grade)

Dichloromethane (GC grade)

Deionized water

Nitrogen gas evaporator
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Vortex mixer

Protocol:

Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of dichloromethane,

followed by 5 mL of methanol, and finally 10 mL of deionized water. Do not allow the

cartridge to dry out.

Sample Loading: Pass 100-500 mL of the landfill leachate sample through the conditioned

SPE cartridge at a flow rate of 5-10 mL/min.

Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar

compounds.

Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 30 minutes.

Elution: Elute the retained analytes with 5-10 mL of dichloromethane.

Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of

nitrogen at room temperature.

The sample is now ready for GC-MS or HPLC analysis.

Sample Preparation: Liquid-Liquid Extraction (LLE)
Liquid-liquid extraction is an alternative method for isolating phthalates from aqueous matrices.

Materials:

Separatory funnel (1 L)

Dichloromethane (GC grade)

Sodium sulfate (anhydrous)

Rotary evaporator

Protocol:
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Extraction: Transfer 500 mL of the landfill leachate sample to a 1 L separatory funnel. Add 50

mL of dichloromethane and shake vigorously for 2 minutes.

Phase Separation: Allow the layers to separate. Drain the lower organic layer into a flask.

Repeat Extraction: Repeat the extraction twice more with fresh 50 mL portions of

dichloromethane and combine the organic extracts.

Drying: Dry the combined extract by passing it through a funnel containing anhydrous

sodium sulfate.

Concentration: Concentrate the extract to a final volume of 1 mL using a rotary evaporator.

The sample is now ready for GC-MS or HPLC analysis.

Analytical Quantification: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS provides high sensitivity and selectivity for the quantification of DEHIP.

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B or equivalent

Mass Spectrometer: Agilent 5977A MSD or equivalent

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Inlet Temperature: 280°C

Injection Volume: 1 µL (splitless mode)

Oven Temperature Program:

Initial temperature: 60°C, hold for 1 min
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Ramp to 200°C at 15°C/min, hold for 1 min

Ramp to 280°C at 10°C/min, hold for 10 min

MSD Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Quantifier Ion for DEHIP/DEHP: m/z 149

Qualifier Ions for DEHIP/DEHP: m/z 167, 279

Calibration:

Prepare a series of calibration standards of DEHIP in a suitable solvent (e.g., hexane) at

concentrations ranging from 0.1 to 10 µg/mL. Analyze the standards under the same GC-MS

conditions as the samples. Construct a calibration curve by plotting the peak area of the

quantifier ion against the concentration.

Analytical Quantification: High-Performance Liquid
Chromatography (HPLC)
HPLC with UV detection is a robust method for the quantification of DEHIP, especially for

separating it from other phthalate isomers.

Instrumentation and Conditions:

HPLC System: Agilent 1260 Infinity II or equivalent

Detector: Diode Array Detector (DAD)

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
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Mobile Phase: Isocratic elution with Acetonitrile:Water (85:15, v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Injection Volume: 20 µL

Detection Wavelength: 230 nm

Calibration:

Prepare a series of calibration standards of DEHIP in the mobile phase at concentrations

ranging from 0.1 to 50 µg/mL. Analyze the standards under the same HPLC conditions as the

samples. Construct a calibration curve by plotting the peak area at 230 nm against the

concentration.
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Click to download full resolution via product page

Caption: Experimental workflow for the quantification of Bis(2-ethylhexyl) isophthalate in

landfill leachate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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